Methyl 2-aminooxazole-5-carboxylate

• IUPAC Name: methyl 2-amino-1,3-oxazole-5-carboxylate
• InChI: InChI=1S/C5H6N2O3/c1-9-4(8)3-2-7-5(6)10-3/h2H,1H3,(H2,6,7)
• InChI Key: VQBWVCIAVLMOOS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(O1)N
• Molecular Formula: C5H6N2O3
• DSSTOX Substance ID: DTXSID60650080
• Molecular Weight: 142.11 g/mol
• CAS RN: 934236-40-5

Description

Methyl 2-aminooxazole-5-carboxylate is a compound that is structurally related to various bioactive molecules and is of interest in the field of organic chemistry due to its potential applications in pharmaceuticals and materials science. The compound is characterized by the presence of an oxazole ring, a five-membered heterocyclic compound containing both nitrogen and oxygen atoms, which is substituted with an amino group at the 2-position and a methyl ester at the 5-position.

Synthesis Analysis

The synthesis of related oxazole derivatives has been explored in several studies. For instance, a gold-catalyzed [4 + 1] heterocyclization method has been developed for the synthesis of 5-methyl-1,4,2-dioxazole, showcasing high efficiency and good functional group compatibility . Another study reports the enantioselective synthesis of a methyl oxazole derivative through a Pd-catalyzed amide coupling followed by bromination and cyclization . These methods highlight the advancements in the synthesis of oxazole derivatives, which could be adapted for the synthesis of methyl 2-aminooxazole-5-carboxylate.

Molecular Structure Analysis

The molecular structure of ethyl 2-aminooxazole-5-carboxylate, a closely related compound, has been determined to consist of planar sheets connected by intermolecular hydrogen bonding, with interactions between sheets limited to dipole-dipole interactions . This information provides insight into the potential molecular interactions and crystal packing that could be expected for methyl 2-aminooxazole-5-carboxylate.

Chemical Reactions Analysis

While specific reactions of methyl 2-aminooxazole-5-carboxylate are not detailed in the provided papers, the literature does discuss reactions of structurally similar compounds. For example, the acetylation of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate has been studied, revealing a decrease in susceptibility to acetylation and regioselective outcomes . This suggests that methyl 2-aminooxazole-5-carboxylate could also undergo acetylation, potentially with similar regioselectivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of methyl 2-aminooxazole-5-carboxylate can be inferred from related compounds. The crystal structure analysis of ethyl 2-aminooxazole-5-carboxylate indicates that the compound forms planar sheets with specific intermolecular interactions . Additionally, the synthesis and characterization of various thiazole and oxazole derivatives provide insights into the reactivity and stability of these heterocyclic compounds . These studies suggest that methyl 2-aminooxazole-5-carboxylate would exhibit similar properties, such as solubility in organic solvents and potential for hydrogen bonding due to the presence of amino and carboxylate groups.

Scientific Research Applications

Molecular Cocrystals Studies

Methyl 2-aminooxazole-5-carboxylate has been explored in the study of molecular cocrystals. Lynch et al. (2000) investigated the adduct structures of 2-amino-5-chlorobenzooxazole (2-ABOX) using single-crystal X-ray techniques, providing insights into spatial differences and intermolecular associations with carboxylic acids (Lynch, Singh, & Parsons, 2000).

Enantioselective Synthesis

Magata et al. (2017) described the enantioselective synthesis of methyl 2-[1-[(tert-butoxycarbonyl)amino]ethyl]-4-methyloxazole-5-carboxylate. This synthesis involved a Pd-catalyzed amide coupling and oxazole formation, highlighting the compound's potential in developing complex molecular structures (Magata et al., 2017).

Crystal Structure Analysis

Kennedy et al. (2001) focused on the crystal structure of ethyl 2-aminooxazole-5-carboxylate, examining its planar sheets connected by intermolecular hydrogen bonding. This study is significant for understanding the molecular geometry and interactions of similar compounds (Kennedy, Khalaf, Suckling, & Waigh, 2001).

Microwave-Assisted Procedure Optimization

Nolt et al. (2006) optimized the preparation of oxazole-4-carboxamides and their thermal rearrangement to 5-aminooxazole-4-carboxylates using a microwave-assisted procedure. This highlights the compound's role in facilitating efficient synthetic processes (Nolt, Smiley, Varga, McClain, Wolkenberg, & Lindsley, 2006).

Acetylation and Structural Analysis

Dzygiel et al. (2004) studied N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate, providing insights into the acetylation susceptibility and structural characteristics of these compounds. This research contributes to understanding the chemical behavior of methyl 2-aminooxazole-5-carboxylate-related structures (Dzygiel et al., 2004).

QSAR Analysis and Antimicrobial Study

Desai, Bhatt, and Joshi (2019) conducted a structure-activity relationship study using 3D-QSAR analysis on ethyl 2-amino-4-methylthiazole-5-carboxylate derivatives, assessing their antimicrobial activities. This research is pertinent to the applications of methyl 2-aminooxazole-5-carboxylate in medicinal chemistry (Desai, Bhatt, & Joshi, 2019).

Safety and Hazards

“Methyl 2-aminooxazole-5-carboxylate” is considered hazardous. It may be harmful if swallowed or in contact with skin. It can cause eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, not getting it in eyes, on skin, or on clothing, and wearing protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

Oxazole derivatives, to which this compound belongs, have been known to exhibit a wide spectrum of biological activities .

Mode of Action

Oxazole derivatives, in general, are known to interact with various biological targets, leading to changes in cellular processes

Biochemical Pathways

Oxazole derivatives have been reported to impact a variety of biological pathways, but the specific pathways influenced by this compound would need further investigation .

Result of Action

As a member of the oxazole derivatives, it may share some of the biological activities common to this group, such as antimicrobial, anticancer, and anti-inflammatory effects . .